Cas no 179111-05-8 (3-Bromo-6-fluorochromone)

3-Bromo-6-fluorochromone Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-bromo-6-fluoro-
• 3-bromo-6-fluorochromen-4-one
• 3-Bromo-6-fluorochromone
• 3-BROMO-6-FLUORO-4H-CHROMEN-4-ONE
• 3-BROMO-6-FLUORO-4H-1-BENZOPYRAN-4-ONE
• 3-Bromo-6-fluorochromone, 97%
• SCHEMBL9056432
• A812425
• MFCD03094003
• 4H-1-Benzopyran-4-one, 3-bromo-6-fluoro-
• 179111-05-8
• DTXSID00350971
• J-011427
• C9H4BrFO2
• AKOS015910663
• ST059073
• FS-5289
• G84695
• +Expand

• MDL： MFCD03094003
• InChIKey： KASZNDJKYQAXNZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H4BrFO2/c10-7-4-13-8-2-1-5(11)3-6(8)9(7)12/h1-4H
• SMILES： C1=CC2=C(C=C1F)C(=O)C(=CO2)Br

Computed Properties

• Exact Mass: 241.93800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 241.938
• Heavy Atom Count: 13
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.69460
• PSA: 30.21000
• Refractive Index: 1.629
• Boiling Point: 279.7 °C at 760 mmHg
• Melting Point: 130-134 °C (lit.)
• Flash Point: 123 °C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.818

3-Bromo-6-fluorochromone Security Information

• WGK Germany：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant

3-Bromo-6-fluorochromone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%